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Chemical Identity and General Solubility

1,7-Heptanediamine (CAS No. 646-19-5), also known as 1,7-diaminoheptane or heptamethylenediamine, is

an aliphatic diamine with the molecular formula C₇H₁₈N₂ and a molecular weight of 130.23 g/mol [1] [2].

According to multiple chemical suppliers, this compound is generally soluble in both water and ethanol, as

well as in other common organic solvents like acetone, ether, and benzene [1] [2]. One source specifies its

solubility in water as 450 g/L [1]. However, this is a single value and does not describe its behavior in

ethanol-water mixtures.

Key Physical Properties

The table below summarizes the fundamental physical properties of 1,7-Heptanediamine, which are crucial

for handling and experimental design.

Property Value

Melting Point 26-29 °C (lit.) [1]

Boiling Point 223-225 °C (lit.) [1]

Density 0.86 g/cm³ [1] [2]
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Property Value

Refractive Index 1.4590 [1]

Research Strategies for Solubility Data

The absence of specific mixture data means you may need to obtain it experimentally. Here is a common

methodological approach used for similar compounds, which you can adapt.
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Experimental Workflow for Solubility Measurement

1. Preparation
Prepare solvent mixtures

(e.g., varying ethanol/water ratios)

2. Saturation
Add excess solute to each solvent

and equilibrate at constant temperature

3. Sampling
Withdraw a portion of

the saturated liquid phase

4. Analysis
Quantify solute concentration

using analytical methods (e.g., HPLC, gravimetry)

5. Modeling
Correlate data with

thermodynamic models (e.g., Apelblat)

Click to download full resolution via product page

Experimental workflow for determining solubility

Experimental Protocols: The saturation shake-flask method is a standard technique for this purpose
[3]. This involves adding an excess amount of the diamine to vials containing different ethanol-water

mixtures, equilibrating them in a temperature-controlled water bath with agitation, and then analyzing
the concentration of the dissolved solute in the saturated solution [3].
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Data Correlation: Once experimental data is collected at different temperatures, it can be correlated

using thermodynamic models such as the Modified Apelblat equation or the λh equation to predict
solubility under other conditions [3].

Handling and Safety Information

For your experimental work, please note that 1,7-Heptanediamine is classified as air-sensitive and requires

storage under an inert atmosphere at room temperature [1] [2]. It is also corrosive, causing severe skin burns

and eye damage [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
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